Cas no 2229562-20-1 (methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate
• CAS No: 2229562-20-1
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6174153
• PubChem ID: 165682602
• Update Time: 2025-07-01

methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate
• 2229562-20-1
• EN300-1749268

• Inchi： 1S/C9H14N2O3/c1-3-11-5-4-7(10-11)8(12)6-9(13)14-2/h4-5,8,12H,3,6H2,1-2H3
• InChI Key： KIRMRODXMQUTQE-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=CN(CC)N=1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate

Compound CAS No. 2229562-20-1: Methyl 3-(1-Ethyl-1H-Pyrazol-3-Yl)-3-Hydroxypropanoate

Methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate, identified by the CAS registry number 2229562-20-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of esters, with a unique structure that combines a pyrazole ring with hydroxyl and methyl groups, making it a versatile molecule for various applications.

The molecular structure of methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate is characterized by a pyrazole moiety, which is a five-membered aromatic ring containing two adjacent nitrogen atoms. The pyrazole ring is substituted at position 1 with an ethyl group and at position 3 with a hydroxylpropanoate group. This substitution pattern contributes to the compound's stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules. The pyrazole ring is known for its ability to act as a hydrogen bond donor and acceptor, which enhances its interactions with biological targets. This property has led researchers to explore its role in inhibiting enzymes and receptors associated with various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological applications, methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate has shown promise in materials science. Its ability to form stable complexes with metal ions has been leveraged in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and porosity, which make them suitable for gas storage, catalysis, and sensing applications.

The synthesis of methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these reactions to achieve high yields and purity, ensuring the compound's reliability for downstream applications.

Furthermore, the compound's stereochemistry has been a focus of recent investigations. The presence of chiral centers in its structure allows for enantiomeric forms, which can exhibit different biological activities. This has led to studies on the stereochemical control during synthesis and its impact on the compound's pharmacokinetics and efficacy.

In conclusion, methyl 3-(1-ethyl-1H-pyrazol-3-Yl)-3-hydroxypropanoate (CAS No. 2229562-20-1) is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in advancing scientific and technological frontiers.